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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Diallyl 2,2'-oxydiethyl dicarbonate (CAS No.

142-22-3), a compound commonly used in the production of polymers and optical lenses.

Adherence to these procedures is critical to protect personnel and the environment.

Hazard Profile and Safety Precautions
Diallyl 2,2'-oxydiethyl dicarbonate is classified as harmful if swallowed, a skin irritant, and

very toxic to aquatic life.[1][2][3] Therefore, stringent safety measures must be in place during

handling and disposal.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, all

personnel must be equipped with the appropriate PPE:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[2]

Hand Protection: Chemical-resistant gloves are mandatory. Always inspect gloves for

integrity before use.[2]

Skin Protection: Wear impervious clothing to prevent skin contact.[2][4]

Respiratory Protection: If there is a risk of inhalation of mists, vapors, or dust, use a full-face

respirator.[2]
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Step-by-Step Disposal Protocol
The primary method for the disposal of Diallyl 2,2'-oxydiethyl dicarbonate is through a

licensed professional waste disposal service. Do not dispose of this chemical into the

environment, drains, or sanitary sewers, as it is very toxic to aquatic organisms.[1][5]

Containment:

Ensure the waste Diallyl 2,2'-oxydiethyl dicarbonate is stored in a suitable, closed, and

clearly labeled container.[2] The container should be kept in a cool, dry, and dark location.

[4]

Spill Management:

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[2]

[6]

Remove all sources of ignition.[2][6]

Contain the spill using an inert absorbent material.

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[2]

Wash the contaminated area thoroughly.[4]

Contaminated clothing should be removed immediately and washed before reuse.[1][2]

Waste Collection and Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal company.

The recommended method of disposal is through an industrial combustion plant or an

appropriate treatment and disposal facility.[1]

All disposal activities must be conducted in strict accordance with local, state, and federal

environmental regulations.[2][6]
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Quantitative Data Summary
While specific quantitative limits for disposal are subject to local regulations, the following table

summarizes key physical and toxicological data for Diallyl 2,2'-oxydiethyl dicarbonate.

Property Value

CAS Number 142-22-3

Molecular Formula C₁₂H₁₈O₇

Density 1.15 g/mL at 25°C

Boiling Point 161°C at 2 mm Hg

Melting Point -4°C

Flash Point >230°F (>110°C)

Acute Toxicity (Oral) LD50 oral in rat: 426 mg/kg

Data sourced from various chemical safety databases.[5]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Diallyl 2,2'-
oxydiethyl dicarbonate.
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Start: Diallyl 2,2'-oxydiethyl dicarbonate Waste Generated

Collect waste in a suitable, closed container

Is there a spill?

Contain spill with inert absorbent

Yes

Label container clearly as Hazardous Waste

No

Store in a cool, dry, and dark location

Contact licensed hazardous waste disposal service

Arrange for transport to an approved facility (e.g., industrial combustion plant)

Document disposal according to regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Diallyl 2,2'-oxydiethyl dicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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